2-(4-methylmorpholin-3-yl)ethan-1-ol hydrochloride
Description
2-(4-methylmorpholin-3-yl)ethan-1-ol hydrochloride is a chemical compound with the CAS Number: 2377036-29-6 . It has a molecular weight of 181.66 . The compound is stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 2-(4-methylmorpholin-3-yl)ethan-1-ol hydrochloride . The InChI code for this compound is 1S/C7H15NO2.ClH/c1-8-3-5-10-6-7(8)2-4-9;/h7,9H,2-6H2,1H3;1H .Physical And Chemical Properties Analysis
The compound is a powder that is stored at room temperature .Safety and Hazards
The compound has been classified with the GHS07 pictogram . The signal word for this compound is "Warning" . The hazard statements associated with this compound are H315, H319, and H335 . The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-methylmorpholin-3-yl)ethan-1-ol hydrochloride involves the reaction of 4-methylmorpholine with ethylene oxide to form 2-(4-methylmorpholin-3-yl)ethanol, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-methylmorpholine", "ethylene oxide", "hydrochloric acid" ], "Reaction": [ "4-methylmorpholine is reacted with ethylene oxide in the presence of a catalyst to form 2-(4-methylmorpholin-3-yl)ethanol.", "2-(4-methylmorpholin-3-yl)ethanol is then reacted with hydrochloric acid to form 2-(4-methylmorpholin-3-yl)ethan-1-ol hydrochloride." ] } | |
CAS RN |
2377036-29-6 |
Product Name |
2-(4-methylmorpholin-3-yl)ethan-1-ol hydrochloride |
Molecular Formula |
C7H16ClNO2 |
Molecular Weight |
181.7 |
Purity |
95 |
Origin of Product |
United States |
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